7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid

• IUPAC Name: 7-chloro-1-cyclopropyl-6-fluoro-4-oxo-1,8-naphthyridine-3-carboxylic acid
• InChI: InChI=1S/C12H8ClFN2O3/c13-10-8(14)3-6-9(17)7(12(18)19)4-16(5-1-2-5)11(6)15-10/h3-5H,1-2H2,(H,18,19)
• InChI Key: OXNZWNNMJBOZQO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C=C(C(=O)C3=CC(=C(N=C32)Cl)F)C(=O)O
• Molecular Formula: C12H8ClFN2O3
• DSSTOX Substance ID: DTXSID10453583
• Molecular Weight: 282.65 g/mol
• CAS No.: 100361-18-0

Description

7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C12H8ClFN2O3 and its molecular weight is 282.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antibacterial Activity : Several studies have shown that compounds related to 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid exhibit promising antibacterial activity. For instance, chiral 7-substituted naphthyridine analogues have been found to have significant antibacterial properties with decreased pseudoallergic reactions compared to other compounds (Remuzon, Bouzard, Guiol, & Jacquet, 1992). Additionally, 7-amino derivatives of similar compounds have also shown potential antibacterial activity against various bacteria (Sanchez & Gogliotti, 1993).

• Synthesis and Structure-Activity Relationships : The synthesis of these compounds is an area of active research. Studies have established methods for synthesizing variants of this compound, such as the ethyl 7-chloro-1-cyclopropyl-6-fluoro derivative, which is a novel synthetic intermediate (Kiely, 1991). The structure-activity relationships of these compounds have been extensively studied, revealing insights into how structural changes impact their antibacterial efficacy. For example, the introduction of various substituents at the 7-position of the 1,8-naphthyridine ring has been shown to enhance antibacterial activity (Miyamoto, Egawa, Shibamori, & Matsuraoto, 1987).

• Potential as Antitumor Agents : Beyond antibacterial applications, some studies have explored the antitumor potential of these compounds. For instance, the 6-unsubstituted 1,8-naphthyridine structure was found to have potent cytotoxic activity against murine P388 leukemia (Tsuzuki, Tomita, Shibamori, Sato, Kashimoto, & Chiba, 2004).

• Improved Solubility and In Vivo Activity : Some derivatives have shown improved solubility and in vivo activity against pathogens like Pseudomonas, making them promising candidates for future antibacterial treatments (Sánchez, Domagala, Heifetz, Priebe, Sesnie, & Trehan, 1992).

• Efficacy Against Multidrug-Resistant Strains : Newer fluoroquinolones derived from these compounds have shown comparable or superior antibacterial activity against both quinolone-susceptible and multidrug-resistant strains, including Staphylococcus aureus and Staphylococcus epidermidis (Huang, Chen, Wu, Zhang, Jia, & Li, 2009, 2010).

Mechanism of Action

Target of Action

It is known to be an intermediate in the synthesis of ciprofloxacin hydrochloride , a fluorinated quinolone antibacterial drug. Ciprofloxacin primarily targets bacterial DNA gyrase and topoisomerase IV, which are essential for bacterial DNA replication.

Mode of Action

As an intermediate in the synthesis of ciprofloxacin, this compound likely contributes to the final drug’s ability to inhibit bacterial DNA gyrase and topoisomerase IV. These enzymes are involved in unwinding and resealing DNA during replication, and their inhibition leads to DNA damage and ultimately bacterial cell death .

Biochemical Pathways

Fluoroquinolones like ciprofloxacin disrupt DNA replication in bacteria, leading to cell death .

Pharmacokinetics

As an intermediate in drug synthesis, its pharmacokinetic properties would be significantly altered in the final drug product, ciprofloxacin .

Result of Action

Ciprofloxacin causes DNA damage in bacteria, inhibiting their growth and leading to cell death .

Action Environment

It is known to be sensitive to air . As a chemical intermediate, its stability and reactivity would be crucial in the synthesis of ciprofloxacin .

Safety and Hazards

This compound is classified as Acute Tox. 4 Oral - Aquatic Chronic 3. The safety precautions include washing hands thoroughly after handling, wearing protective gloves/clothing/eye protection/face protection, and if it comes into contact with skin, washing with plenty of soap and water.

Synthesis routes and methods I

Procedure details

A suspension of 0.19 g (0.72 mmole) of 1-cyclopropyl-6-fluoro-1,4-dihydro-7-hydroxy-4-oxo-1,8-naphthyridine-3-carboxylic acid in 2 ml of phosphorus oxychloride was heated at reflux for one-half hour. The resulting solution was cooled to room temperature and the solvent was removed in vacuo. The residue was triturated with ice water and the resulting solid was removed by filtration, washed with water, then ether, and dried in vacuo to give 0.11 g of the title compound, mp 209°-212° C.

Synthesis routes and methods II

Procedure details

To a stirred solution of 3-(2,6-Dichloro-5-fluoropyridin-3-yl)-3 -oxo-propanoic acid ethyl ester (compound (1): 85.0 kg, 303 mol) in toluene (808 kg)was added Me2 NCH(OMe)2 (40.8 kg ) and acetic acid (4.56 kg). The mixture was stirred at room temperature for 50 minutes. Cyclopropylamine (22.53 kg) was added to the reaction mixture, and the mixture was stirred at 25 to 35° C. for 50 minutes. The reaction mixture was washed with 10% aqueous citric acid solution, and then water. After layer separation, the aqueous layer was discarded, and tetrabutylammonium bromide (4.88 kg) and 25% aqueous sodium hydroxide solution (53 kg) were added to the separated organic layer. The resulting mixture was stirred for 2 hours. 35% aqueous hydrochloric acid solution (142 kg) was added, and the resulting mixture was heated at reflux. After about 8 hours, the reaction mixture was cooled, and water (about 50 kg) was added thereto, and then the aqueous layer was separated off. The reaction solution was washed with water, and the solid compound present in the separated organic layer was filtered, and washed with isopropanol, water, and isopropanol in sequence. The resulting solid was dried under vacuum to give the title compound (77 kg) as a white crystal.

Customer Q & A

Q1: What is the significance of 7-Chloro-1-cyclopropyl-6-fluoro-4-oxo-1,4-dihydro-1,8-naphthyridine-3-carboxylic acid in the synthesis of DW286?

A1: this compound serves as a crucial starting material in the synthesis of DW286. [] The new synthetic route described in the research utilizes a direct condensation reaction between this compound and a novel pyrrolidine derivative (7) in the presence of benzaldehyde to yield DW286. [] This approach simplifies the synthesis process compared to previous methods.